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Parameter

Ebastine (Parent Drug)

Carebastine (Active Metabolite)

Elimination Half-Life (t1/2)

Time to Peak Plasma
Concentration (Tmax)

Presence in Systemic
Circulation

Key Metabolic Pathway

Linearity | Dose
Proportionality

Route of Elimination

Negligible; rapidly
metabolized [1]

Not applicable (prodrug)

Negligible [2] [1]

Extensive first-pass
metabolism, primarily by
CYP3A4 [3]

N/A

N/A

10.6 - 15.3 hours [2] [1] [3]

4 to 6 hours post-dose of Ebastine [1]

Primary circulating active compound [2]

[3]

Formed via metabolism of Ebastine;
undergoes further elimination [2]

Linear over 5-40 mg Ebastine dose
range; Cmax and AUC proportional to
dose [1]

Urinary excretion (~1.3-1.8% of
Ebastine dose as Carebastine) [1]

Detailed Experimental Data and Methodologies
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The quantitative data in the table above is derived from controlled clinical trials. Here is a summary of the

key experimental protocols:

e Study Populations: The data were primarily obtained from clinical trials involving healthy adult
subjects [2] [1]. One study also confirmed that no clinically important age-related differences were
found in elderly subjects [3].

¢ Dosing Protocols: In these studies, subjects received single oral doses of Ebastine ranging from 5
mg to 50 mg [2] [1]. Repeated dosing studies (e.g., 20 mg once daily for 7 days) showed that plasma
concentrations of Carebastine reach a steady state by the 4th day, with accumulation consistent
with its half-life [1].

¢ Bioanalytical Methods: Plasma concentrations of Carebastine were measured over time. The half-
life was calculated from the terminal phase of the plasma concentration-time curve, following a
first-order elimination kinetic model [2] [1] [4].

¢ Pharmacodynamic Correlation: One study specifically demonstrated that the antihistamine activity
(measured by reduction of histamine-induced wheal area) correlated well with plasma levels of
Carebastine in individual subjects [2].

Metabolic Pathway and Half-Life Determination

The following diagram illustrates the metabolic transformation of Ebastine and the standard methodology for

determining Carebastine's half-life, which underpins the data in the table.
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Key Implications for Drug Development

The pharmacokinetic profile of Carebastine has several direct implications for clinical practice and drug

development:

¢ Once-Daily Dosing: The half-life of over 10 hours supports a once-daily dosing regimen for
Ebastine, as the active metabolite persists in the body long enough to provide 24-hour efficacy [2] [3].

¢ Low Interaction Potential from Metabolite: As the active moiety, Carebastine has a simpler
elimination pathway. However, the parent drug Ebastine's metabolism is susceptible to drug
interactions with CYP3A4 inhibitors (like ketoconazole) or inducers (like rifampicin) [3].

e Favorable Safety Profile: Carebastine is a zwitterionic metabolite (containing both positive and
negative charges), which contributes to its low penetration of the blood-brain barrier, resulting in a
non-sedating profile [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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